mAChR4
  • (Rac)-Atropine-d3
    (Rac)-Atropine-d3
    • Cat. No.:
    • B194438
    • CAS No.:
    • 51-55-8
    • Molecular Formula:
    • C17H23NO3
    • Molecular Weight:
    • 289.4 g/mol
    Description
    Atropine is a racemate composed of equimolar concentrations of (S)- and (R)-atropine. It is obtained from deadly nightshade (Atropa belladonna) and other plants of the family Solanaceae. It has a role as a musca...
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  • Atropine sulphate
    Atropine sulphate
    • Cat. No.:
    • B194441
    • CAS No.:
    • 5908-99-6
    • Molecular Formula:
    • C34H50N2O11S
    • Molecular Weight:
    • 694.8 g/mol
    Description
    Atropine Sulfate is the sulfate salt of atropine, a naturally-occurring alkaloid isolated from the plant Atropa belladonna. Atropine functions as a sympathetic, competitive antagonist of muscarinic cholinergic ...
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  • Atropine sulfate
    Atropine sulfate
    • Cat. No.:
    • B227853
    • CAS No.:
    • 13269-35-7
    • Molecular Formula:
    • C17H23NO3
    • Molecular Weight:
    • 289.4 g/mol
    Description
    (R)-atropine is an atropine with a 2R-configuration. It is functionally related to a (R)-tropic acid.
    Hyoscyamine is a tropane alkaloid and the levo-isomer of [atropine]. It is commonly extracted from plants ...
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  • clozapine N-oxide
    clozapine N-oxide
    • Cat. No.:
    • B606728
    • CAS No.:
    • 34233-69-7
    • Molecular Formula:
    • C18H19ClN4O
    • Molecular Weight:
    • 342.8 g/mol
    Description
    Clozapine N-oxide is a dibenzodiazepine.
    structure given in first source
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  • Fesoterodine L-mandelate
    Fesoterodine L-mandelate
    • Cat. No.:
    • B1437313
    • CAS No.:
    • Molecular Formula:
    • C34H45NO6
    • Molecular Weight:
    • 563.7 g/mol
    Description
    Fesoterodine L-mandelate is a useful research compound. Its molecular formula is C34H45NO6 and its molecular weight is 563.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fesoterodine L-ma...
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  • Clozapine
    Clozapine
    • Cat. No.:
    • B1669256
    • CAS No.:
    • 5786-21-0
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
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  • Tral
    Tral
    • Cat. No.:
    • B1673227
    • CAS No.:
    • 115-63-9
    • Molecular Formula:
    • C21H36N2O5S
    • Molecular Weight:
    • 428.6 g/mol
    Description
    Hexocyclium methyl sulfate is a member of phenylethanolamines, an ethanolamine sulfate salt and a piperazinium salt.
    HEXOCYCLIUM METHYLSULFATE is a small molecule drug with a maximum clinical trial phase of I...
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  • Clozapine
    Clozapine
    • Cat. No.:
    • B7765397
    • CAS No.:
    • 1333667-72-3
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
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  • Atropine sulfate
    Atropine sulfate
    • Cat. No.:
    • B7768854
    • CAS No.:
    • 83454-31-3
    • Molecular Formula:
    • C17H23NO3
    • Molecular Weight:
    • 289.4 g/mol
    Description
    3-hydroxy-2-phenylpropanoic acid (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) ester is a tropane alkaloid.
    Hyoscyamine is a tropane alkaloid and the levo-isomer of [atropine]. It is commonly extracted from plants...
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  • JHU37152
    JHU37152
    • Cat. No.:
    • B8140551
    • CAS No.:
    • Molecular Formula:
    • C19H20ClFN4
    • Molecular Weight:
    • 358.8 g/mol
    Description
    JHU37152 is a useful research compound. Its molecular formula is C19H20ClFN4 and its molecular weight is 358.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JHU37152 suitable for many rese...
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